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Compound of Interest

Compound Name: 4-Pentyloxyphenylboronic acid

Cat. No.: B116131

An In-depth Technical Guide to the Stability and Storage of 4-Pentyloxyphenylboronic Acid

Introduction

4-Pentyloxyphenylboronic acid (also known as 4-Amyloxyphenylboronic acid) is an important
organoboron compound widely utilized in organic synthesis. Its primary application lies in
palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds, a
fundamental transformation in the synthesis of complex organic molecules, including
pharmaceuticals and advanced materials.[1] The stability of boronic acids is a critical factor for
researchers and drug development professionals, as degradation can lead to inconsistent
reaction yields, impurity formation, and a reduction in shelf-life. This guide provides a
comprehensive overview of the stability profile, optimal storage conditions, and safe handling
procedures for 4-Pentyloxyphenylboronic acid, supported by experimental protocols and
data.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Pentyloxyphenylboronic acid is
presented below.
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Property Value

CAS Number 146449-90-3

Molecular Formula C11H17BOs

Molar Mass 208.06 g/mol [1][2]

Appearance White to Orange to Green powder or crystal[2]
Melting Point 98-100°CJ[1]

Boiling Point 355.3 £ 44.0 °C (Predicted)[1]

pKa 8.71 £ 0.16 (Predicted)[1]

Stability Profile of 4-Pentyloxyphenylboronic Acid

Arylboronic acids are known to be sensitive to several environmental factors. Understanding
these sensitivities is crucial for maintaining the integrity of 4-Pentyloxyphenylboronic acid.

Key Factors Affecting Stability

e Moisture and Hydrolysis: Boronic acids are susceptible to hydrolysis.[3] Water can interact
with the compound, potentially leading to the formation of boroxines (anhydrides) or other
hydrated species. While the product is often supplied as a mixture containing varying
amounts of its anhydride, excessive moisture can promote further degradation.[2] The
presence of moisture is a well-documented factor that can affect the stability of solid-state
pharmaceuticals and reagents by promoting chemical degradation.[4][5]

e Oxygen and Oxidation: Like most boronic acids, 4-Pentyloxyphenylboronic acid is
sensitive to oxygen.[3] The boronic acid group can be cleaved through oxidative pathways, a
common degradation route for these compounds.[6] This necessitates handling and storage
under an inert atmosphere to prevent oxidative degradation.

o Temperature: Elevated temperatures can accelerate degradation kinetics.[7][8]
Recommended storage temperatures are generally low to minimize the rate of
decomposition. Long-term stability studies often reveal that degradation pathways follow
Arrhenius kinetics, where reaction rates increase with temperature.[9]
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» Light: Exposure to light, particularly UV radiation, can provide the energy to initiate and
promote degradation reactions in sensitive organic molecules. Therefore, it is recommended
to store 4-Pentyloxyphenylboronic acid in a dark place.[2]

e pH: The stability of boronic acids can be pH-dependent. Protodeboronation, a key
degradation pathway, is known to be rapid under both acidic and basic conditions, while
being slowest around a neutral pH.[10]

Primary Degradation Pathways

The degradation of arylboronic acids typically proceeds through two main pathways:

o Deboronation: This is the cleavage of the C-B bond, replacing the boronic acid group with a
hydrogen atom. This process, also known as protodeboronation, can be catalyzed by acids,
bases, or metal ions.[3][10] Sterically hindered and electron-rich arylboronic acids are
particularly prone to this degradation.[3][10]

o Oxidative Degradation: The boronic acid moiety can be oxidized, leading to the cleavage of
the C-B bond and formation of a phenol.[6] This is a significant pathway, especially in the
presence of oxygen or other oxidizing agents.

The general sensitivity of arylboronic acids suggests that controlling residual levels in Active
Pharmaceutical Ingredients (APIs) may become a regulatory concern, as they can be
considered potentially genotoxic impurities.[3][10]

Summary of Stability Factors
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Factor Impact on Stability Recommended Precaution

Store in a dry, tightly sealed
Moisture High container. Avoid exposure to
humidity.

Store and handle under an
Oxygen High inert atmosphere (e.g., Argon,
Nitrogen).[1][11]

Store at recommended cool
Temperature Medium-High temperatures (2-8°C or
<15°C).[1][2] Avoid heat.

Store in a dark place or in an

Light Medium amber vial to protect from light.

[2]

Avoid contact with strong
Incompatible Materials High oxidizing agents, strong acids,
and strong bases.[11]

Recommended Storage and Handling

Proper storage and handling are paramount to preserving the quality and ensuring the safety of
4-Pentyloxyphenylboronic acid.

Storage Conditions

Different suppliers provide slightly varied storage recommendations, but the core principles
remain consistent: keep the material cool, dry, and away from air and light.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.chembk.com/en/chem/(4-PENTYLOXYPHENYL)BORONIC%20ACID
https://www.fishersci.com/store/msds?partNumber=AC445220250&productDescription=PHENYLBORONIC+ACID+PINAC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/(4-PENTYLOXYPHENYL)BORONIC%20ACID
https://www.tcichemicals.com/MX/en/p/P2358
https://www.tcichemicals.com/MX/en/p/P2358
https://www.fishersci.com/store/msds?partNumber=AC445220250&productDescription=PHENYLBORONIC+ACID+PINAC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b116131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Recommended Storage
Supplier/Source Atmosphere
Temperature

Under inert gas (Nitrogen or

ChemBK 2-8°C[1]
Argon)[1]
Room Temperature Not specified, but cool and
TCI Chemicals (Recommended in a cool and dark implies protection from
dark place, <15°C)[2] degradation factors.

Keep containers tightly closed ]
_ S _ Store under an inert
Fisher Scientific in a dry, cool and well-
) atmosphere.[11]
ventilated place.[11]

Based on this data, the optimal storage condition is 2-8°C under an inert atmosphere in a

tightly sealed, light-resistant container.

Safe Handling Procedures

4-Pentyloxyphenylboronic acid is classified as an irritant.[1] Adherence to safety protocols is
mandatory.

e Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and safety goggles or a face shield.[1]

» Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust.[1]

o Exposure Avoidance: Avoid contact with skin, eyes, and clothing.[1][11] Do not ingest or
inhale.[11]

o First Aid:

o Eyes: In case of contact, rinse immediately and cautiously with plenty of water for several

minutes and seek medical advice.[1]

o Skin: If on skin, wash with plenty of soap and water.[2]
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Handling and Storage Workflow

The following diagram illustrates the recommended workflow for managing 4-
Pentyloxyphenylboronic acid from receipt to experimental use.
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Caption: Recommended workflow for handling and storage of 4-Pentyloxyphenylboronic
acid.

Experimental Protocol: Forced Degradation Study

To assess the stability of 4-Pentyloxyphenylboronic acid under stress conditions, a forced
degradation study can be performed. This involves subjecting the compound to harsh
conditions and analyzing the resulting degradation.

Objective: To identify the degradation pathways and the susceptibility of 4-
Pentyloxyphenylboronic acid to hydrolysis, oxidation, heat, and light.

Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC)
method with UV detection should be developed and validated to separate the parent compound
from its potential degradation products.

Materials:

e 4-Pentyloxyphenylboronic acid

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

o Formic acid or Trifluoroacetic acid (for mobile phase)
e Hydrochloric acid (HCI), 1N

e Sodium hydroxide (NaOH), 1N

e Hydrogen peroxide (H202), 3%

o Class A volumetric flasks and pipettes

Equipment:

e HPLC system with UV detector
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Analytical balance

pH meter

Thermostatic oven

Photostability chamber

Vortex mixer and/or sonicator

Procedure:
e Stock Solution Preparation:

o Accurately weigh and dissolve a known amount of 4-Pentyloxyphenylboronic acid in a
suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to prepare a stock
solution of approximately 1 mg/mL.

e Stress Conditions:

o Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCI. Keep at 60°C for 24
hours. After incubation, cool the solution and neutralize with 1IN NaOH. Dilute to a final
concentration of ~0.1 mg/mL with the mobile phase.

o Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at 60°C for 4
hours. After incubation, cool the solution and neutralize with 1N HCI. Dilute to a final
concentration of ~0.1 mg/mL with the mobile phase.

o Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H202. Keep at room
temperature for 24 hours. Dilute to a final concentration of ~0.1 mg/mL with the mobile
phase.

o Thermal Degradation: Store the solid powder in an oven at 70°C for 48 hours. After
exposure, prepare a solution of ~0.1 mg/mL in the mobile phase.

o Photolytic Degradation: Expose the solid powder to light in a photostability chamber
according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours
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and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).
After exposure, prepare a solution of ~0.1 mg/mL in the mobile phase.

o Control Sample: Prepare a solution of the unstressed compound at the same final
concentration (~0.1 mg/mL).

e Analysis:

o Inject all samples (stressed and control) into the HPLC system.

o Analyze the chromatograms to determine the percentage of the remaining parent
compound and the formation of any degradation products. Calculate the mass balance to
ensure all major degradants are accounted for.

This protocol provides a framework for systematically evaluating the stability of 4-
Pentyloxyphenylboronic acid and identifying conditions that must be avoided to maintain its
integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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